(1-Ethylpyrazol-4-yl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone

• IUPAC Name: (1-ethylpyrazol-4-yl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone
• InChI: InChI=1S/C16H19N3O/c1-2-18-12-14(11-17-18)16(20)19-10-6-5-8-13-7-3-4-9-15(13)19/h3-4,7,9,11-12H,2,5-6,8,10H2,1H3
• InChI Key: IFQDXEWOTDNMLP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C(=O)N2CCCCC3=CC=CC=C32
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

(1-Ethylpyrazol-4-yl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone, also known as ETPBM, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in biomedical research. ETPBM is a small molecule that has been shown to exhibit interesting biochemical and physiological effects, making it a promising candidate for drug discovery and development.

Mechanism of Action

The mechanism of action of (1-Ethylpyrazol-4-yl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone is not fully understood, but it is believed to involve the modulation of certain signaling pathways in cells. This compound has been shown to interact with certain receptors and enzymes in cells, leading to changes in their activity and downstream effects. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to exhibit interesting biochemical and physiological effects, including the modulation of neurotransmitter receptors, inhibition of cancer cell growth, and regulation of certain signaling pathways in cells. These effects make this compound a promising candidate for drug discovery and development.

Advantages and Limitations for Lab Experiments

One advantage of using (1-Ethylpyrazol-4-yl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone in lab experiments is its small size, which allows it to easily penetrate cell membranes and interact with intracellular targets. Additionally, this compound has been shown to exhibit good stability and solubility, making it easy to work with in lab experiments. One limitation of using this compound is its relatively low potency compared to other drug candidates, which may limit its efficacy in certain applications.

Future Directions

There are several future directions for research on (1-Ethylpyrazol-4-yl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone, including:
1. Elucidating the mechanism of action of this compound to better understand its effects on cells and identify potential therapeutic targets.
2. Developing new this compound derivatives with improved potency and specificity for certain targets.
3. Investigating the potential of this compound as a treatment for neurological disorders and cancer.
4. Exploring the use of this compound as a starting point for the development of new drug candidates with improved efficacy and safety profiles.
5. Investigating the potential of this compound as a tool for studying the function of certain signaling pathways in cells.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in a variety of scientific research areas. Its interesting biochemical and physiological effects make it a promising candidate for drug discovery and development. Further research is needed to fully elucidate the mechanism of action of this compound and identify its potential therapeutic applications.

Synthesis Methods

The synthesis of (1-Ethylpyrazol-4-yl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone involves several steps, including the reaction of 1-ethylpyrazole with 2,3,4,5-tetrahydro-1-benzazepin-1-one in the presence of a base and a catalyst. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method has been optimized to produce high yields of this compound with good purity.

Scientific Research Applications

(1-Ethylpyrazol-4-yl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone has been shown to have potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to modulate the activity of certain neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. In cancer research, this compound has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer treatments. In drug discovery, this compound has been used as a starting point for the development of new drug candidates with improved efficacy and safety profiles.